Cas no 2413903-96-3 (3-(2,3-dihydro-1H-perimidin-2-yl)benzoic acid)

• Product Name: 3-(2,3-dihydro-1H-perimidin-2-yl)benzoic acid
• CAS No: 2413903-96-3
• MF: C₁₈H₁₄N₂O₂
• MW: 290.315964221954
• MDL: MFCD32858804
• CID: 5175100
• PubChem ID: 146049997
• Update Time: 2025-05-26

3-(2,3-dihydro-1H-perimidin-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(2,3-dihydro-1H-perimidin-2-yl)-
• 3-(2,3-dihydro-1H-perimidin-2-yl)benzoic acid

• MDL： MFCD32858804
• Inchi： 1S/C18H14N2O2/c21-18(22)13-7-1-6-12(10-13)17-19-14-8-2-4-11-5-3-9-15(20-17)16(11)14/h1-10,17,19-20H,(H,21,22)
• InChI Key： KSMFWZNAQXVINU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(C2NC3=C4C(C=CC=C4N2)=CC=C3)=C1

Additional information on 3-(2,3-dihydro-1H-perimidin-2-yl)benzoic acid

Introduction to 3-(2,3-dihydro-1H-perimidin-2-yl)benzoic acid (CAS No. 2413903-96-3)

3-(2,3-dihydro-1H-perimidin-2-yl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2413903-96-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the perimidin class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The benzoic acid moiety further enhances its pharmacological relevance by contributing to its solubility, metabolic stability, and interaction with biological targets.

The structural composition of 3-(2,3-dihydro-1H-perimidin-2-yl)benzoic acid consists of a perimidin ring fused with a benzene ring, with a carboxylic acid functional group attached to the benzene ring. This unique architecture positions it as a promising candidate for further investigation in drug discovery pipelines. The perimidin core is particularly noteworthy due to its presence in several biologically active molecules, including antiviral and anticancer agents. The presence of the dihydro substitution on the perimidin ring suggests enhanced stability and potential modifications that could fine-tune its pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. Among these, perimidin derivatives have emerged as a critical class of molecules due to their ability to modulate various biological pathways. 3-(2,3-dihydro-1H-perimidin-2-yl)benzoic acid has been explored in several preclinical studies for its potential role in inhibiting key enzymes and receptors involved in diseases such as cancer and inflammation. Its benzoic acid component is particularly interesting because it can serve as a scaffold for further derivatization, allowing researchers to optimize its bioactivity and selectivity.

One of the most compelling aspects of 3-(2,3-dihydro-1H-perimidin-2-yl)benzoic acid is its potential as an inhibitor of poly(ADP-ribose) polymerase (PARP) enzymes. PARP inhibitors have gained prominence in the treatment of certain cancers, particularly those with BRCA mutations. The perimidin scaffold is known to interact effectively with the active site of PARP enzymes, making compounds like 3-(2,3-dihydro-1H-perimidin-2-yl)benzoic acid promising candidates for further development. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative diseases, where targeted inhibition of specific enzymes could mitigate neuronal damage.

The synthesis of 3-(2,3-dihydro-1H-perimidin-2-yl)benzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the perimidin core through cyclization reactions, followed by functionalization with the benzoic acid group. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions have been employed to enhance efficiency and minimize byproduct formation. These synthetic strategies are crucial for producing sufficient quantities of the compound for both preclinical and clinical studies.

From a pharmacological perspective, 3-(2,3-dihydro-1H-perimidin-2-yl)benzoic acid exhibits several desirable properties that make it an attractive candidate for drug development. Its molecular structure allows for interactions with both protein and nucleic acid targets, providing a broad spectrum of potential applications. Furthermore, its solubility profile ensures good bioavailability when administered orally or intravenously. Preclinical studies have demonstrated its efficacy in models of cancer and inflammation, paving the way for further investigation into its clinical potential.

The role of computational chemistry in understanding the behavior of 3-(2,3-dihydro-1H-perimidin-2-yl)benzoic acid cannot be overstated. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities, metabolic pathways, and potential side effects. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process and prioritize compounds that are most likely to succeed in clinical trials.

Future directions for research on 3-(2,3-dihydro-1H-perimidin-2-yl)benzoic acid include exploring its mechanisms of action in greater detail and identifying new therapeutic applications. Combination therapies involving this compound with other drugs may also be investigated to enhance efficacy and reduce resistance. Additionally, efforts are underway to develop derivatives that improve pharmacokinetic properties while maintaining or enhancing biological activity. These endeavors are critical for translating preclinical successes into viable therapeutic options for patients.

The broader impact of compounds like 3-(2,3-dihydro-1H-perimidin-2-yl)benzoic acid extends beyond their immediate therapeutic applications. They serve as valuable tools for understanding fundamental biological processes and can help elucidate disease mechanisms at a molecular level. This knowledge can then be applied to develop more targeted therapies that address specific pathological pathways. Moreover, the development of novel heterocyclic compounds contributes to the growing arsenal of molecules available for drug discovery pipelines.

In conclusion, 3-(2 41390 -96 - - - - - - - - - - - - - - --dihydro-- -- -- -- -- -- -- -- -- -- -- -- -- --perimid-- --- --- --- --- --- --- --- --- --- --- --- --- ---------------------------------------------------acid (CAS No.) 24139--03--96--03 ) represents a significant advancement in pharmaceutical chemistry due to its unique structure and promising biological activities . Further research is warranted to fully explore its therapeutic potential and translate these findings into tangible benefits for patients .